alpha-Methylcinnamaldehyde

Specification

• Description: 2-Methyl-3-phenyl-2-propenal, also known as alpha-methyl cinnamaldehyde or 2-methyl-3-phenylacrolein, belongs to the class of organic compounds known as cinnamaldehydes. These are organic aromatic compounds containing a cinnamlaldehyde moiety, consisting of a benzene and an aldehyde group to form 3-phenylprop-2-enal. 2-Methyl-3-phenyl-2-propenal is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Methyl-3-phenyl-2-propenal has been primarily detected in saliva. Within the cell, 2-methyl-3-phenyl-2-propenal is primarily located in the cytoplasm. 2-Methyl-3-phenyl-2-propenal is a sweet, cassia, and cinnamon tasting compound that can be found in herbs and spices and peppermint. This makes 2-methyl-3-phenyl-2-propenal a potential biomarker for the consumption of these food products.; 2-Methyl-3-phenyl-2-propenal is a member of cinnamaldehydes.; Alpha-methylcinnamaldehyde is a clear yellow liquid. (NTP, 1992)
• CAS No.: 101-39-3
• Molecular Formula: C10H10O
• Molecular Weight: 146.19 g/mol
• IUPAC Name: (E)-2-methyl-3-phenylprop-2-enal
• Standard InChI: InChI=1S/C10H10O/c1-9(8-11)7-10-5-3-2-4-6-10/h2-8H,1H3/b9-7+
• Standard InChI Key: VLUMOWNVWOXZAU-CLFYSBASSA-N
• Isomeric SMILES: C/C(=C/C1=CC=CC=C1)/C=O
• SMILES: CC(=CC1=CC=CC=C1)C=O
• Canonical SMILES: CC(=CC1=CC=CC=C1)C=O
• Boiling Point: 302 °F at 100 mm Hg (NTP, 1992); 251.6 °C
• Flash Point: 175 °F (NTP, 1992)